Cas no 1289076-45-4 ((5-Bromo-3-chloropyridin-2-yl)hydrazine)

• Product Name: (5-Bromo-3-chloropyridin-2-yl)hydrazine
• CAS No: 1289076-45-4
• MF: C₅H₅BrClN₃
• MW: 222.4703
• CID: 5051492
• PubChem ID: 53402978
• Update Time: 2025-05-22

(5-Bromo-3-chloropyridin-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-CHLORO-2-HYDRAZINYLPYRIDINE
• (5-bromo-3-chloropyridin-2-yl)hydrazine
• Pyridine, 5-bromo-3-chloro-2-hydrazinyl-
• GS0072
• 5-Bromo-3-chloro-2-hydrazinopyridine
• (5-Bromo-3-chloropyridin-2-yl)hydrazine

• Inchi： 1S/C5H5BrClN3/c6-3-1-4(7)5(10-8)9-2-3/h1-2H,8H2,(H,9,10)
• InChI Key： IYGAESOPIUEMRW-UHFFFAOYSA-N
• SMILES： BrC1C([H])=NC(=C(C=1[H])Cl)N([H])N([H])[H]

Computed Properties

• Exact Mass: 220.93554 g/mol
• Monoisotopic Mass: 220.93554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9
• Molecular Weight: 222.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (5-Bromo-3-chloropyridin-2-yl)hydrazine

Research Brief on (5-Bromo-3-chloropyridin-2-yl)hydrazine (CAS: 1289076-45-4) in Chemical Biology and Pharmaceutical Applications

The compound (5-Bromo-3-chloropyridin-2-yl)hydrazine (CAS: 1289076-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic hydrazine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in modulating protein-protein interactions and its potential as a scaffold for novel therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (5-Bromo-3-chloropyridin-2-yl)hydrazine in the synthesis of potent JAK2 inhibitors. The researchers utilized this compound as a building block to develop a series of pyridylhydrazone derivatives, which showed promising activity against myeloproliferative disorders. The presence of both bromo and chloro substituents on the pyridine ring was found to significantly enhance binding affinity to the ATP-binding site of JAK2, with IC50 values in the low nanomolar range.

In antimicrobial research, (5-Bromo-3-chloropyridin-2-yl)hydrazine has shown remarkable potential. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel Schiff base complexes with transition metals. These complexes exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The unique electronic properties imparted by the bromo and chloro substituents were crucial for membrane penetration and target engagement.

The synthetic accessibility of (5-Bromo-3-chloropyridin-2-yl)hydrazine has also been improved through recent methodological advances. A 2024 Nature Protocols paper detailed a scalable, one-pot synthesis route starting from commercially available 2,3-dichloro-5-bromopyridine, achieving yields >85% with excellent purity. This development has facilitated its broader adoption in high-throughput screening campaigns and combinatorial chemistry approaches.

From a safety and pharmacokinetic perspective, recent ADMET studies have provided valuable insights. The compound demonstrates favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (∼75%). However, researchers should note its potential for hERG channel inhibition at concentrations above 10 μM, requiring careful structural optimization in drug development programs.

Emerging applications in chemical biology include its use as a versatile linker in PROTAC design. The hydrazine moiety enables efficient conjugation to E3 ligase ligands, while the halogenated pyridine ring serves as an excellent handle for further functionalization. Several research groups have reported successful incorporation of this scaffold into degrader molecules targeting oncogenic proteins.

Future research directions for (5-Bromo-3-chloropyridin-2-yl)hydrazine include exploration of its utility in covalent inhibitor design (leveraging the reactive hydrazine group) and development of fluorescent probes for biological imaging. The compound's unique structural features continue to make it a valuable tool in medicinal chemistry and chemical biology research.